Cas no 51439-45-3 (Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-)

Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- structure
51439-45-3 structure
Product Name:Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
CAS No:51439-45-3
MF:C14H12Br2O2S
MW:404.116881370544
CID:384566
PubChem ID:267419
Update Time:2025-04-19

Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
    • 51439-45-3
    • YLACSXJICGXRJR-UHFFFAOYSA-N
    • 1,1'-[Sulfonylbis(methylene)]bis(4-bromobenzene)
    • 4-Bromophenyl methylsulfone
    • 4-bromophenyl-methylsulfone
    • AKOS024437827
    • NSC-106647
    • NSC106647
    • 4-bromo phenylmethyl sulfone
    • DTXSID70965753
    • 4-bromophenyl-methyl-sulfone
    • SCHEMBL1138688
    • 4-bromophenyl-methyl sulfone
    • Inchi: 1S/C14H12Br2O2S/c15-13-5-1-11(2-6-13)9-19(17,18)10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
    • InChI Key: YLACSXJICGXRJR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(CC1C=CC(=CC=1)Br)(=O)=O

Computed Properties

  • Exact Mass: 401.89246
  • Monoisotopic Mass: 401.89248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 5.40740

Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- Related Literature

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